Cas no 65612-09-1 (2-[Di(propan-2-yl)amino]-3-(4-nitrophenyl)cycloprop-2-en-1-one)

2-[Di(propan-2-yl)amino]-3-(4-nitrophenyl)cycloprop-2-en-1-one structure
65612-09-1 structure
Product name:2-[Di(propan-2-yl)amino]-3-(4-nitrophenyl)cycloprop-2-en-1-one
CAS No:65612-09-1
MF:C15H18N2O3
MW:274.315023899078
CID:2794222
PubChem ID:71370397

2-[Di(propan-2-yl)amino]-3-(4-nitrophenyl)cycloprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-[Di(propan-2-yl)amino]-3-(4-nitrophenyl)cycloprop-2-en-1-one
    • DTXSID00793384
    • 65612-09-1
    • Inchi: InChI=1S/C15H18N2O3/c1-9(2)16(10(3)4)14-13(15(14)18)11-5-7-12(8-6-11)17(19)20/h5-10H,1-4H3
    • InChI Key: AYPMKKVLSYJRLX-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 274.13174244Da
  • Monoisotopic Mass: 274.13174244Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.1Ų
  • XLogP3: 3.4

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